BE“GHE Foundational & Exploratory

Check Availability & Pricing

Handling and storage of 3-
Dimethylaminobenzoyl chloride hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-Dimethylaminobenzoyl chloride
Compound Name:
hydrochloride

Cat. No.: B055449

An In-depth Technical Guide to the Handling and Storage of 3-Dimethylaminobenzoyl
Chloride Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling and storage of
3-Dimethylaminobenzoyl chloride hydrochloride (CAS Number: 117500-61-5). The
information is compiled from safety data sheets and chemical supplier information to ensure
laboratory and research personnel can manage this chemical safely and effectively.

Chemical and Physical Properties

3-Dimethylaminobenzoyl chloride hydrochloride is a chemical intermediate used in the
synthesis of various compounds.[1] Understanding its physical and chemical properties is
fundamental to its safe handling.
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Property Value Reference
CAS Number 117500-61-5
Molecular Formula CoH11CI2NO [2]
Molecular Weight 220.1 g/mol
Appearance Pal.e cream to yellow to brown 2]

solid
Purity >88.0% to 98% [2][3]
Melting Point 170-173 °C [4]

Hazard Identification and Safety Precautions

This compound is classified as a hazardous substance. It is crucial to be aware of its potential

dangers and to take appropriate safety measures.

Hazard Statements:

H302: Harmful if swallowed.[4]

e H314: Causes severe skin burns and eye damage.[5]

o H315: Causes skin irritation.[4]

o H318: Causes serious eye damage.[5]

e H319: Causes serious eye irritation.[4]

e H401: Toxic to aquatic life.[4]

Precautionary Statements: Users should adhere to the following precautions to minimize risk:

¢ Prevention:

o P264: Wash skin thorough

ly after handling.[4]
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o P270: Do not eat, drink or smoke when using this product.[4]
o P273: Avoid release to the environment.[4]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[4]

e Response:

o P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/ doctor if you feel
unwell. Rinse mouth.[4]

o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[4]

e Storage:
o P405: Store locked up.
e Disposal:
o P501: Dispose of contents/ container to an approved waste disposal plant.

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of the chemical and
ensuring the safety of personnel.

Handling

e Work in a well-ventilated area, preferably under a chemical fume hood.[6]

» Avoid contact with skin and eyes by wearing appropriate personal protective equipment
(PPE).[6]

¢ Avoid the formation of dust and aerosols.[7]

e Do not eat, drink, or smoke in the handling area.[6]
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e Wash hands thoroughly after handling.[4]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]
o Keep the container in a dry place.[8]

e The substance is air and moisture-sensitive; store under an inert gas.[5]

o Store in a locked-up and corrosives area.[8]

o Keep refrigerated.[8]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 3-Dimethylaminobenzoyl chloride
hydrochloride.

PPE Type Specification Reference

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face OSHA's eye and face [8]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear appropriate protective
Skin gloves and clothing to prevent [8]

skin exposure.

Use a NIOSH/MSHA or
European Standard EN 149
) approved respirator if
Respiratory o [8]
exposure limits are exceeded
or if irritation or other

symptoms are experienced.
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First Aid Measures

In case of exposure, immediate action is required.

o General Advice: Show the safety data sheet to the doctor in attendance. First aiders should
protect themselves.

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[9]

» In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. Call a physician immediately.[5]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[5]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control
center immediately.[10]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas.[9]

e Environmental Precautions: Do not let the product enter drains.[9]

» Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal. Do not expose the spill to water.[9][10]

Experimental Protocols

No specific experimental protocols for the use of 3-Dimethylaminobenzoyl chloride
hydrochloride were found in the publicly available safety and technical data sheets reviewed
for this guide. Researchers should develop and validate their own protocols based on the
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chemical's properties and the specific requirements of their experiments, always prioritizing
safety.

Visual Guides

The following diagrams illustrate key safety and handling workflows.
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Caption: Safe Handling Workflow for 3-Dimethylaminobenzoyl Chloride Hydrochloride.
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Caption: Chemical Incompatibilities of 3-Dimethylaminobenzoyl Chloride Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage of 3-Dimethylaminobenzoyl
chloride hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055449#handling-and-storage-of-3-
dimethylaminobenzoyl-chloride-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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